Cas no 1478716-83-4 (4-(bromomethyl)-2-(propan-2-yl)-1,3-thiazole)

• Product Name: 4-(bromomethyl)-2-(propan-2-yl)-1,3-thiazole
• CAS No: 1478716-83-4
• MF: C₇H₁₀BrNS
• MW: 220.129999637604
• CID: 2113987
• PubChem ID: 81223061
• Update Time: 2023-11-24

4-(bromomethyl)-2-(propan-2-yl)-1,3-thiazole Chemical and Physical Properties

Names and Identifiers

• 4-(bromomethyl)-2-isopropylthiazole
• 4-(bromomethyl)-2-(propan-2-yl)-1,3-thiazole
• CID 81223061
• 4-(bromomethyl)-2-propan-2-yl-1,3-thiazole
• Thiazole, 4-(bromomethyl)-2-(1-methylethyl)-

• Inchi： 1S/C7H10BrNS/c1-5(2)7-9-6(3-8)4-10-7/h4-5H,3H2,1-2H3
• InChI Key： BMDSRCQUZGZYCR-UHFFFAOYSA-N
• SMILES： BrCC1=CSC(C(C)C)=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 108
• Topological Polar Surface Area: 41.1

Experimental Properties

• Density: 1.451±0.06 g/cm3(Predicted)
• Boiling Point: 248.4±15.0 °C(Predicted)
• pka: 1.05±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 2,4-disubstituted thiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles 2,4-disubstituted thiazoles